Cas no 847865-44-5 (1H-Indole-3-acetonitrile-5-fluoro-α-α-dimethyl-)
847865-44-5 structure
Product Name:1H-Indole-3-acetonitrile-5-fluoro-α-α-dimethyl-
CAS No:847865-44-5
MF:C12H11FN2
MW:202.227545976639
CID:833491
PubChem ID:73013513
Update Time:2025-04-19
1H-Indole-3-acetonitrile-5-fluoro-α-α-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-acetonitrile-5-fluoro-α-α-dimethyl-
- 1H-INDOLE-3-ACETONITRILE, 5-FLUORO-A,A-DIMETHYL-
- 5-Fluoro-a,a-dimethyl-1H-indole-3-acetonitrile
- 847865-44-5
- 1H-Indole-3-acetonitrile,5-fluoro-a,a-dimethyl-
- 2-(5-fluoro-1H-indol-3-yl)-2-methylpropanenitrile
-
- Inchi: 1S/C12H11FN2/c1-12(2,7-14)10-6-15-11-4-3-8(13)5-9(10)11/h3-6,15H,1-2H3
- InChI Key: VDRHNESUBDLGFY-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)C(=CN2)C(C#N)(C)C
Computed Properties
- Exact Mass: 202.09100
- Monoisotopic Mass: 202.09062652g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 39.6Ų
Experimental Properties
- Density: 1.217
- Boiling Point: 372.3°C at 760 mmHg
- Flash Point: 179°C
- Refractive Index: 1.599
- PSA: 39.58000
- LogP: 3.10818
1H-Indole-3-acetonitrile-5-fluoro-α-α-dimethyl- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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